N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C13H12N4OS2
• Molecular Weight: 304.4 g/mol
• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C13H12N4OS2/c1-7-11(20-17-16-7)12(18)15-13-9(6-14)8-4-2-3-5-10(8)19-13/h2-5H2,1H3,(H,15,18)
• InChI Key: QUIYSPQSVPRFKR-UHFFFAOYSA-N
• SMILES: CC1=C(SN=N1)C(=O)NC2=C(C3=C(S2)CCCC3)C#N

Description

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide, also known as CYT387, is a small molecule inhibitor that has shown promising results in the treatment of various diseases. It belongs to the class of JAK inhibitors and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide inhibits the activity of Janus kinases (JAKs), which are involved in the activation of STAT transcription factors. This leads to the inhibition of downstream signaling pathways involved in the regulation of various cellular processes.
Biochemical and Physiological Effects
N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been shown to have significant effects on the immune system, hematopoietic stem cells, and various other cell types. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the pathogenesis of various autoimmune disorders. N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has also been shown to promote the expansion of hematopoietic stem cells, which could have potential applications in the treatment of various blood disorders.

Advantages and Limitations for Lab Experiments

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has several advantages for use in laboratory experiments. It is a small molecule inhibitor, which makes it easy to administer and study in vitro and in vivo. It has also been shown to have a good safety profile in preclinical studies. However, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has some limitations as well. It has a relatively short half-life, which could limit its efficacy in some applications. It also has limited solubility in water, which could make it difficult to administer in some experimental settings.

Future Directions

There are several future directions for the study of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide. One potential application is in the treatment of myeloproliferative neoplasms, where it has shown promising results in preclinical studies. Another potential application is in the treatment of autoimmune disorders, where it could be used to inhibit the production of pro-inflammatory cytokines. Additionally, N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide could have potential applications in the treatment of solid tumors, where it could be used to inhibit the growth and proliferation of cancer cells. Further studies are needed to fully understand the potential applications of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide in these and other disease settings.

Synthesis Methods

The synthesis of N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide involves the reaction of 3-cyano-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-methyl-1,2,3-thiadiazole-5-amine to obtain the desired product.

Scientific Research Applications

N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been studied extensively for its potential therapeutic applications in various diseases such as myeloproliferative neoplasms, autoimmune disorders, and solid tumors. It has been shown to inhibit the JAK/STAT signaling pathway, which is involved in the regulation of various cellular processes such as proliferation, differentiation, and apoptosis.